N-(2-fluorophenyl)-2-(3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2,4-dioxoquinazolin-1-yl]acetamide
• InChI: InChI=1S/C20H16FN5O4/c1-12-22-18(30-24-12)11-26-19(28)13-6-2-5-9-16(13)25(20(26)29)10-17(27)23-15-8-4-3-7-14(15)21/h2-9H,10-11H2,1H3,(H,23,27)
• InChI Key: FJCZSKONRLLDJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2C(=O)C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C20H16FN5O4
• Molecular Weight: 409.4 g/mol

Description

N-(2-fluorophenyl)-2-(3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16FN5O4 and its molecular weight is 409.377. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Docking

Compounds with structural similarities to N-(2-fluorophenyl)-2-(3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)acetamide are synthesized and evaluated for their antimicrobial and anticancer activities. Molecular docking studies help in understanding their interaction with biological targets and inform the design of potential drugs with improved efficacy (Mehta et al., 2019).

Antimicrobial and Hemolytic Activity

Research into related compounds involves evaluating their antimicrobial activity against various microorganisms and assessing their hemolytic activity, which is crucial for determining their safety profile when interacting with human cells. This kind of study lays the groundwork for developing new antimicrobial agents (Gul et al., 2017).

Antitumor Activity

Synthesis of novel quinazolinone analogs and their evaluation for antitumor activity represents another area of interest. Through such research, compounds are identified that exhibit significant antitumor properties, contributing to the development of new cancer treatments (Al-Suwaidan et al., 2016).

Analgesic and Anti-Inflammatory Activities

The exploration of new compounds for their potential analgesic and anti-inflammatory activities is crucial for developing novel therapeutic agents. Such studies involve assessing the efficacy of synthesized compounds in relevant animal models, providing insights into their potential for treating pain and inflammation (Gopa et al., 2001).

VEGFR-2-TK Inhibition and Antiproliferative Activity

Investigations into compounds bearing specific structural features for their activity against vascular endothelial growth factor receptor 2 tyrosine kinase (VEGFR-2-TK) and their antiproliferative activity against cancer cell lines highlight the potential of these molecules in cancer therapy (Hassan et al., 2021).